![molecular formula C20H33N3O B1386999 (3-Morpholin-4-ylpropyl)[(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)methyl]amine CAS No. 1171660-53-9](/img/structure/B1386999.png)
(3-Morpholin-4-ylpropyl)[(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)methyl]amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(3-Morpholin-4-ylpropyl)[(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)methyl]amine” is a chemical compound with the molecular formula C20H33N3O . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of this compound is determined by its molecular formula, C20H33N3O . The exact structure would be determined by the arrangement of these atoms in space, and the bonds between them.Physical And Chemical Properties Analysis
The boiling point of this compound is predicted to be 493.5±45.0 °C . Its density is predicted to be 1.033±0.06 g/cm3 .Scientific Research Applications
Potential Synthesis and Characterization
Compounds with morpholine structures are often synthesized and characterized for their potential use in various fields. They may undergo processes like Mannich condensation and be analyzed using techniques such as FT-IR, NMR, and mass spectrometry .
Potential Biological Activity
Morpholine derivatives are investigated for their biological activities. They may serve as intermediates in the synthesis of biologically active compounds or be screened for antimicrobial activities against various pathogens .
Potential Medicinal Chemistry
Heterocyclic compounds like morpholines play a significant role in medicinal chemistry due to their therapeutic drug applications. They may be involved in the development of new medications or therapeutic agents .
Potential Natural Product Synthesis
Morpholine motifs are found in natural products, which may lead to research into their synthesis and potential applications in health-related fields such as aging, cancer, diabetes, or wound healing .
Potential Herbicide Discovery
Some morpholine derivatives have been explored for their herbicidal activity against agricultural pests, indicating a potential application in crop protection .
Potential Preclinical Studies
Morpholine compounds may be used in preclinical studies for selectivity profiling and potency assessment of targets like LRRK2, which is relevant in drug discovery processes .
properties
IUPAC Name |
3-morpholin-4-yl-N-[(1-propyl-3,4-dihydro-2H-quinolin-6-yl)methyl]propan-1-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H33N3O/c1-2-9-23-11-3-5-19-16-18(6-7-20(19)23)17-21-8-4-10-22-12-14-24-15-13-22/h6-7,16,21H,2-5,8-15,17H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBZOEORDKHAEHQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCCC2=C1C=CC(=C2)CNCCCN3CCOCC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H33N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Morpholin-4-ylpropyl)[(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)methyl]amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.